Cas no 1219689-98-1 (7-BROMO-3-METHOXY-2-NAPHTHALDEHYDE)

• Product Name: 7-BROMO-3-METHOXY-2-NAPHTHALDEHYDE
• CAS No: 1219689-98-1
• MF: C₁₂H₉BrO₂
• MW: 265.102662801743
• CID: 5745678
• PubChem ID: 59266431
• Update Time: 2025-10-29

7-BROMO-3-METHOXY-2-NAPHTHALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1219689-98-1
• OQOGUOGGWYCIGA-UHFFFAOYSA-N
• 7-bromo-3-methoxy-2-naphthaldehyde
• SCHEMBL2046583
• 2-Naphthalenecarboxaldehyde, 7-bromo-3-methoxy-
• 7-BROMO-3-METHOXY-2-NAPHTHALDEHYDE

• Inchi： 1S/C12H9BrO2/c1-15-12-6-8-2-3-11(13)5-9(8)4-10(12)7-14/h2-7H,1H3
• InChI Key： OQOGUOGGWYCIGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(=C(C=O)C=C2C=1)OC

Computed Properties

• Exact Mass: 263.97859g/mol
• Monoisotopic Mass: 263.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Boiling Point: 399.3±22.0 °C(Predicted)

Additional information on 7-BROMO-3-METHOXY-2-NAPHTHALDEHYDE

7-Bromo-3-Methoxy-2-Naphthaldehyde: A Comprehensive Overview

7-Bromo-3-Methoxy-2-Naphthaldehyde, also known by its CAS number 1219689-98-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with substituents at positions 2, 3, and 7. The presence of a bromine atom at position 7 and a methoxy group at position 3, along with an aldehyde group at position 2, imparts unique chemical properties to this molecule.

The structure of 7-Bromo-3-Methoxy-2-Naphthaldehyde is characterized by its rigid aromatic framework, which provides stability and facilitates various chemical reactions. The aldehyde group at position 2 is highly reactive, making it a valuable component in synthesis reactions such as condensations and oxidations. The methoxy group at position 3 introduces electron-donating effects, which can influence the reactivity of the molecule in different chemical environments. Additionally, the bromine atom at position 7 adds to the molecule's versatility, as bromine is a common leaving group in substitution reactions.

Recent studies have highlighted the potential of 7-Bromo-3-Methoxy-2-Naphthaldehyde in the field of medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive compounds with potential anti-cancer and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines. The aldehyde group's reactivity allows for easy functionalization, enabling the creation of diverse bioactive molecules.

In addition to its medicinal applications, 7-Bromo-3-Methoxy-2-Naphthaldehyde has found utility in materials science. Its aromatic structure makes it a candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent advancements in this area have shown that derivatives of this compound can be incorporated into organic field-effect transistors (OFETs), offering promising electronic properties due to their planar structure and conjugation length.

The synthesis of 7-Bromo-3-Methoxy-2-Naphthaldehyde typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the bromination of 3-methoxy-2-naphthaldehyde using bromine in an appropriate solvent under specific temperature conditions. The reaction sequence often includes purification steps such as column chromatography to isolate the desired product.

The physical properties of 7-Bromo-3-Methoxy-2-Naphthaldehyde include a melting point around 150°C and a boiling point above 400°C under standard conditions. Its solubility is moderate in polar solvents such as ethanol and water but limited in non-polar solvents like hexane due to its aromatic nature and functional groups.

In terms of spectroscopic data, the compound exhibits characteristic absorption bands in UV-vis spectroscopy due to its extended conjugation system. The aldehyde proton shows a strong absorption around 980 cm⁻¹ in IR spectroscopy, while the methoxy group contributes to peaks around 1050 cm⁻¹ corresponding to C-O stretching vibrations.

The application of 7-Bromo-3-Methoxy-2-Naphthaldehyde extends beyond traditional chemistry into emerging areas such as sensor technology and catalysis. For example, researchers have explored its use as a sensing material for detecting volatile organic compounds (VOCs) due to its high surface area and functional groups that can interact with analytes.

In conclusion, 7-Bromo-3-Methoxy-2-Naphthaldehyde, with its unique structural features and versatile functional groups, continues to be an important compound in both academic research and industrial applications. Its role as a building block for synthesizing advanced materials and bioactive compounds underscores its significance in modern chemistry.